Cas no 152502-86-8 (2(1H)-Pyrimidinone,4-amino-1-[2-deoxy-2-(hydroxymethyl)-b-D-arabinofuranosyl]-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-[2-deoxy-2-(hydroxymethyl)-b-D-arabinofuranosyl]-
• CAS No: 152502-86-8
• MF: C₁₀H₁₅N₃O₅
• MW: 257.243202447891
• CID: 159507
• PubChem ID: 21121842
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-[2-deoxy-2-(hydroxymethyl)-b-D-arabinofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[2-deoxy-2-(hydroxymethyl)-b-D-arabinofuranosyl]-
• 1-(2-deoxy-2-C-hydroxymethylarabinofuranosyl)cytosine
• 4-amino-1-[2-deoxy-2-(hydroxymethyl)-D-arabinofuranosyl]pyrimidin-2(1H)-one
• 1-(Dchmeara)cytosine
• 152502-86-8
• 4-amino-1-[(2R,3S,4S,5R)-4-hydroxy-3,5-bis(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-2-(hydroxymethyl)-beta-D-arabinofuranosyl)-

• Inchi： 1S/C10H15N3O5/c11-7-1-2-13(10(17)12-7)9-5(3-14)8(16)6(4-15)18-9/h1-2,5-6,8-9,14-16H,3-4H2,(H2,11,12,17)/t5-,6+,8-,9+/m0/s1
• InChI Key： RMMRBGNPGXLXQC-JWIUVKOKSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H](CO)[C@@H]1N1C(N=C(C=C1)N)=O)O

Computed Properties

• Exact Mass: 257.10117059g/mol
• Monoisotopic Mass: 257.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides